![molecular formula C25H30N2O2S2 B2812269 N-(1-adamantyl)-3-[(5Z)-5-[(4-ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide CAS No. 356572-71-9](/img/structure/B2812269.png)
N-(1-adamantyl)-3-[(5Z)-5-[(4-ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide
Description
N-(1-adamantyl)-3-[(5Z)-5-[(4-ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide is a useful research compound. Its molecular formula is C25H30N2O2S2 and its molecular weight is 454.65. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activity
A series of 4-[5-(1-R-1H-indol-3-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamides were synthesized, showing moderate antitumor activity against malignant tumor cells, with UO31 renal cancer cell line being most sensitive to these compounds (Horishny & Matiychuk, 2020).
Antimicrobial and Anticancer Agents
A novel series of flurbiprofen hydrazide derivatives were evaluated for their antimicrobial activity against bacterial and fungal strains, as well as for their ability to inhibit Hepatitis C virus NS5B polymerase. These studies revealed that thiazolidinone derivatives demonstrated marked effects against leukemia cancer cell lines, showing the potential for both antimicrobial and anticancer applications (Çıkla et al., 2013).
Antimicrobial and Anti-Proliferative Activities
Adamantyl-substituted thiosemicarbazides and related derivatives have been synthesized and evaluated for their antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria and Candida albicans. These compounds displayed significant broad-spectrum antibacterial activities and showed good activity against Candida albicans, in addition to displaying generalized anti-proliferative activity against human tumor cell lines (Al-Mutairi et al., 2019).
Insights from Crystallographic and QTAIM Analysis
Research on adamantane-1,3,4-thiadiazole hybrid derivatives has provided insights into the nature of noncovalent interactions in organic crystal structures. These studies highlight the significance of intra- and intermolecular interactions, including C−H···S and C−H···N hydrogen bonds, in stabilizing the crystal structures of these compounds (El-Emam et al., 2020).
Green Synthesis of Carboxamides
A green chemistry approach was employed in the synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides, using water as the reaction medium. This method adheres to green chemistry principles, offering nearly quantitative yields and highlighting the compound's potential for various applications (Horishny & Matiychuk, 2020).
properties
IUPAC Name |
N-(1-adamantyl)-3-[(5Z)-5-[(4-ethylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O2S2/c1-2-16-3-5-17(6-4-16)12-21-23(29)27(24(30)31-21)8-7-22(28)26-25-13-18-9-19(14-25)11-20(10-18)15-25/h3-6,12,18-20H,2,7-11,13-15H2,1H3,(H,26,28)/b21-12- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZLAQIYKGWRGJJ-MTJSOVHGSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC34CC5CC(C3)CC(C5)C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCC(=O)NC34CC5CC(C3)CC(C5)C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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